![molecular formula C7H11ClN2 B1464831 1-Azetidin-3-yl-pyrrol hydrochloride CAS No. 1167055-98-2](/img/structure/B1464831.png)
1-Azetidin-3-yl-pyrrol hydrochloride
Overview
Description
1-Azetidin-3-yl-pyrrol hydrochloride is a chemical compound with the CAS Number: 1167055-98-2 . It has a molecular weight of 158.63 . The compound is an oil in its physical form .
Synthesis Analysis
The synthesis of azetidines, including 1-Azetidin-3-yl-pyrrol hydrochloride, has been accomplished via the alkylation of primary amines with in situ generated bis-triflates of 2-substituted-1,3-propanediols . Another method involves the use of p-toluene sulphonic acid (p-Ts.OH)- catalyzed reaction of racemic-azetidine-2,3-diones with enantiomerically pure cis and trans-4- hydroxy-L-proline in refluxing ethanol .Molecular Structure Analysis
The InChI code for 1-Azetidin-3-yl-pyrrol hydrochloride is 1S/C7H10N2.ClH/c1-2-4-9(3-1)7-5-8-6-7;/h1-4,7-8H,5-6H2;1H .Chemical Reactions Analysis
Azetidines, including 1-Azetidin-3-yl-pyrrol hydrochloride, have been used in various chemical reactions. For example, an intramolecular amination of organoboronates provides azetidines, pyrrolidines, and piperidines via a 1,2-metalate shift of an aminoboron “ate” complex .Physical And Chemical Properties Analysis
1-Azetidin-3-yl-pyrrol hydrochloride is an oil in its physical form . It has a molecular weight of 158.63 .Scientific Research Applications
Medicinal Chemistry: Synthesis of β-Lactam Antibiotics
The azetidine moiety is a key structural feature in β-lactam antibiotics, which are vital for treating bacterial infections. The synthesis of 3-pyrrole-substituted 2-azetidinones, which can be derived from 1-Azetidin-3-yl-pyrrol hydrochloride, is crucial for developing new antibiotics . This compound serves as a building block for creating novel β-lactam rings, potentially leading to new therapeutic agents.
Organic Synthesis: Aza-Michael Addition Reactions
In organic synthesis, 1-Azetidin-3-yl-pyrrol hydrochloride can participate in aza-Michael addition reactions. This process is used to create functionalized azetidine derivatives, which are valuable intermediates for synthesizing a wide range of heterocyclic compounds . These derivatives can further undergo reactions like Suzuki–Miyaura cross-coupling, expanding the utility of the azetidine ring in synthetic chemistry.
Chemical Synthesis: Green Catalysis
The compound is used in green chemistry approaches, such as iodine-catalyzed synthesis under microwave irradiation . This method is environmentally friendly and efficient, providing rapid synthesis of pyrrole-substituted azetidinones without the need for harsh conditions or toxic solvents.
Pharmacology: Drug Design and Discovery
In pharmacology, the azetidine ring found in 1-Azetidin-3-yl-pyrrol hydrochloride is a pharmacophore that can mimic peptide bonds. It’s used in drug design to create molecules that can interact with biological targets, such as enzymes or receptors, to modulate their activity . This has implications for the development of drugs with improved efficacy and reduced side effects.
Environmental Science: Potential Applications
Although direct applications in environmental science are not detailed in the search results, the compound’s role in green synthesis methods indicates its potential in developing environmentally sustainable chemical processes. This could lead to less hazardous waste and lower energy consumption in industrial applications.
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word “Warning”. Hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Future Directions
Azetidines, including 1-Azetidin-3-yl-pyrrol hydrochloride, have received increased attention in organic synthesis due to their unique properties and the discovery of azetidine-containing natural products . Future research may focus on the development of new synthetic methodologies and the exploration of the biological activities of azetidine derivatives .
properties
IUPAC Name |
1-(azetidin-3-yl)pyrrole;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2.ClH/c1-2-4-9(3-1)7-5-8-6-7;/h1-4,7-8H,5-6H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQTHGRUGGKNQHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)N2C=CC=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1167055-98-2 | |
Record name | 1-(azetidin-3-yl)-1H-pyrrole hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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